Cas no 15039-58-4 (MRS 2690)

• Product Name: MRS 2690
• CAS No: 15039-58-4
• MF: C₁₅H₂₂N₂Na₂O₁₆P₂S
• MW: 626.331047534943
• CID: 2089735
• PubChem ID: 73755042
• Update Time: 2025-04-21

MRS 2690 Chemical and Physical Properties

Names and Identifiers

• MRS 2690
• Diphosphoricacid1-α-D-glucopyranosylester2-[(4'-methylthio)uridin-5''-yl]esterdisodiumsalt
• [[[(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methoxy-sodiooxyphosphoryl]oxy-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphoryl]oxysodium; MRS 2690
• DIPHOSPHORIC ACID 1-A-D-GLUCOPYRANOSYL ESTER 2-[(4'-METHYLTHIO)URIDIN-5''-YL] ESTER DISODIUM SALT
• sodium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl [({[(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methoxy}(sodiooxy)phosphoryl)oxy]phosphonate
• MRS-2690
• GLXC-04134
• 15039-58-4
• GTPL3337
• MRS2690

• Inchi： 1S/C15H24N2O16P2S.2Na/c18-3-5-8(20)10(22)12(24)14(31-5)32-35(27,28)33-34(25,26)29-4-6-9(21)11(23)13(30-6)17-2-1-7(19)16-15(17)36;;/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,25,26)(H,27,28)(H,16,19,36);;/q;2*+1/p-2/t5-,6-,8-,9-,10+,11-,12-,13-,14-;;/m1../s1
• InChI Key： TYVFMVSNSGMZPA-QBNUFUENSA-L
• SMILES： S=C1NC(C=CN1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)([O-])OP(=O)([O-])O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 625.99606635g/mol
• Monoisotopic Mass: 625.99606635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 981
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312Ų